(2E)-3-(2,4-Dimethoxyphenyl)-1-(4-ethylphenyl)prop-2-en-1-one

• IUPAC Name: (E)-3-(2,4-dimethoxyphenyl)-1-(4-ethylphenyl)prop-2-en-1-one
• InChI: InChI=1S/C19H20O3/c1-4-14-5-7-15(8-6-14)18(20)12-10-16-9-11-17(21-2)13-19(16)22-3/h5-13H,4H2,1-3H3/b12-10+
• InChI Key: OJKVRTVNBKZUBG-ZRDIBKRKSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)C=CC2=C(C=C(C=C2)OC)OC
• Isomeric SMILES: CCC1=CC=C(C=C1)C(=O)/C=C/C2=C(C=C(C=C2)OC)OC
• Molecular Formula: C19H20O3
• Molecular Weight: 296.4 g/mol
• CAS No.: 1182183-49-8

Description

(2E)-3-(2,4-Dimethoxyphenyl)-1-(4-ethylphenyl)prop-2-en-1-one is an organic compound that belongs to the class of chalcones. Chalcones are aromatic ketones with two phenyl rings connected by a three-carbon α,β-unsaturated carbonyl system. This compound is characterized by the presence of methoxy groups on the phenyl ring and an ethyl group on the other phenyl ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2E)-3-(2,4-Dimethoxyphenyl)-1-(4-ethylphenyl)prop-2-en-1-one typically involves the Claisen-Schmidt condensation reaction. This reaction occurs between 2,4-dimethoxybenzaldehyde and 4-ethylacetophenone in the presence of a base such as sodium hydroxide or potassium hydroxide. The reaction is usually carried out in an ethanol or methanol solvent at room temperature or slightly elevated temperatures.

Industrial Production Methods

On an industrial scale, the production of this compound follows similar synthetic routes but with optimized reaction conditions to ensure higher yields and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the process.

Chemical Reactions Analysis

Types of Reactions

(2E)-3-(2,4-Dimethoxyphenyl)-1-(4-ethylphenyl)prop-2-en-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding epoxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the α,β-unsaturated carbonyl system to saturated ketones or alcohols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA), and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.

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